Cas no 85287-60-1 (Sculponeatin B)

• Product Name: Sculponeatin B
• CAS No: 85287-60-1
• Molecular Formula: C₂₀H₂₄O₆
• Molecular Weight: 360.400966644287
• CID: 726185
• PubChem ID: 15922655

Sculponeatin B Properties

Names and Identifiers

• Sculponeatin B
• Sculponeatin A
• (1S,2S,3R,5S,8S,11S,14R,17S,20R)-3-Hydroxy-14-methyl-6-methylene-10,16,18-trioxahexacyclo[12.5.1.1^5,8.0^1,11.0^2,8.0^17,20]henicosane-7,9-dione
• [ "" ]
• (5β,10α)-10,13-Dideoxy-10,21-epoxy-5-hydroxyenmein (ACI)
• 6H-6a,9-Methano-2H,12H-cyclohepta[4,5]pyrano[3,2-e]furo[2,3,4-cd]isobenzofuran, enmein deriv. (ZCI)
• 85287-60-1
• 10,13-Dideoxy-10alpha,21-epoxy-5beta-hydroxyenmein
• HY-N1257
• AKOS040762319
• SCHEMBL11217046
• FS-9101
• CHEMBL1079531
• CS-0016661
• (1S,2S,3R,5S,8S,11S,14R,17S,20R)-3-hydroxy-14-methyl-6-methylidene-10,16,18-trioxahexacyclo[12.5.1.15,8.01,11.02,8.017,20]henicosane-7,9-dione
• (-)-Sculponeatin B
• DA-57747
• (1S,2S,3R,5S,8S,11S,14R,17S,20R)-3-hydroxy-14-methyl-6-methylidene-10,16,18-trioxahexacyclo(12.5.1.15,8.01,11.02,8.017,20)henicosane-7,9-dione

• InChIKey： VITOUEAQSWAQLD-ZIFJAMSESA-N
• Inchi： 1S/C20H24O6/c1-9-10-5-11(21)13-19(6-10,15(9)22)17(23)26-12-3-4-18(2)7-24-16-14(18)20(12,13)8-25-16/h10-14,16,21H,1,3-8H2,2H3/t10-,11-,12+,13-,14-,16+,18+,19+,20+/m1/s1
• SMILES： O[C@@H]1C[C@H]2C(C([C@@]3([C@@H]1[C@]14[C@@H](OC3=O)CC[C@@]3([C@H]1[C@@H](OC3)OC4)C)C2)=O)=C

Computed Properties

• Exact Mass: 360.15700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 360.15728848g/mol
• Heavy Atom Count: 26
• Complexity: 761
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• LogP: 1.21340
• PSA: 82.06000
• Boiling Point: 600.4±55.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.9 mmHg at 25°C
• Flash Point: 218.7±25.0 °C
• Color/Form: Cryst.
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones